molecular formula C14H8Cl2N2O B8810108 3-(3,4-Dichloroanilino)indol-2-one CAS No. 61294-06-2

3-(3,4-Dichloroanilino)indol-2-one

Cat. No.: B8810108
CAS No.: 61294-06-2
M. Wt: 291.1 g/mol
InChI Key: CJNYUXZTOYHFPZ-UHFFFAOYSA-N
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Description

3-(3,4-Dichloroanilino)indol-2-one is a useful research compound. Its molecular formula is C14H8Cl2N2O and its molecular weight is 291.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

61294-06-2

Molecular Formula

C14H8Cl2N2O

Molecular Weight

291.1 g/mol

IUPAC Name

3-(3,4-dichlorophenyl)imino-1H-indol-2-one

InChI

InChI=1S/C14H8Cl2N2O/c15-10-6-5-8(7-11(10)16)17-13-9-3-1-2-4-12(9)18-14(13)19/h1-7H,(H,17,18,19)

InChI Key

CJNYUXZTOYHFPZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=NC3=CC(=C(C=C3)Cl)Cl)C(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1H-indole-2,3-dione (10.3 g, 70 mmol), 3,4-dichloroaniline (17.0 g, 70 mmol) was heated at 75° C. for 2 hours in a tightly sealed round bottom flask under argon and cooled to room temperature. The solid was recrystallized from CH2Cl2, giving the desired product (19.4 g, 90%).
Quantity
10.3 g
Type
reactant
Reaction Step One
Quantity
17 g
Type
reactant
Reaction Step One
Yield
90%

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